2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid

• IUPAC Name: 2-[[3-[(4-iodophenyl)sulfamoyl]-4-methylbenzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H17IN2O5S/c1-13-6-7-14(20(25)23-18-5-3-2-4-17(18)21(26)27)12-19(13)30(28,29)24-16-10-8-15(22)9-11-16/h2-12,24H,1H3,(H,23,25)(H,26,27)
• InChI Key: GTKKHMDRIUCYNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)O)S(=O)(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C21H17IN2O5S
• Molecular Weight: 536.3 g/mol

Description

2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid, also known as IASB, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid has been studied for its potential applications in medical research, particularly in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.

Mechanism of Action

The mechanism of action of 2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid involves its interaction with specific proteins and enzymes within cells. This compound has been found to bind to the protein tubulin, which is involved in cell division. By binding to tubulin, this compound disrupts the normal process of cell division and induces apoptosis in cancer cells. Additionally, this compound has been found to inhibit the activity of the enzyme histone deacetylase, which is involved in gene expression. By inhibiting histone deacetylase, this compound can alter the expression of genes involved in cancer cell proliferation.
Biochemical and Physiological Effects
Studies have shown that this compound can have a range of biochemical and physiological effects on cells. In addition to inducing apoptosis and inhibiting cancer cell proliferation, this compound has been found to alter the expression of genes involved in inflammation and immune response. Additionally, this compound has been found to inhibit the activity of certain enzymes involved in glucose metabolism, which may have implications for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, this compound has been found to have low toxicity in animal studies, which makes it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects on different cell types. Additionally, this compound has not been extensively tested in human studies, which limits its potential applications in clinical settings.

Future Directions

There are several future directions for research on 2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid. One area of interest is in developing more potent analogs of this compound that may have greater efficacy in cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different cell types. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans, which may lead to its use in cancer treatment and other medical applications.

Synthesis Methods

2-[(3-{[(4-iodophenyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid can be synthesized through a multistep process involving the reaction of 4-iodoaniline with p-toluenesulfonyl chloride to form an intermediate compound. This intermediate compound is then reacted with 4-methylbenzoyl chloride to form the final product, this compound.